1-(4-Chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-2-pyridin-2-ylethanone
• InChI: InChI=1S/C13H9ClFNO/c14-9-4-5-11(12(15)7-9)13(17)8-10-3-1-2-6-16-10/h1-7H,8H2
• InChI Key: SUKAXDVIBUIWDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC(=O)C2=C(C=C(C=C2)Cl)F
• Molecular Formula: C13H9ClFNO
• Molecular Weight: 249.67 g/mol
• CAS No.: 1039946-66-1

Description

1-(4-Chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C13H9ClFNO and its molecular weight is 249.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Molecules and Optical Properties

Researchers have developed novel compounds and materials utilizing derivatives similar to 1-(4-Chloro-2-fluorophenyl)-2-(pyridin-2-yl)ethan-1-one, demonstrating its utility in the synthesis of complex molecules. For instance, compounds with structural similarities have been synthesized, showcasing potential applications in photonics and electronics due to their unique optical properties. These materials exhibit significant potential in the development of new photonic devices, highlighting the importance of such compounds in advancing materials science (Gao Xi-cun, 2013).

Electrooptic Film Fabrication

The synthesis of electrooptic films incorporating pyridine derivatives showcases the potential of this compound in enhancing the electrochromic properties of conducting polymers. By copolymerizing similar compounds with other electroactive materials, researchers have been able to fabricate films that exhibit a range of colors upon electrical stimulation, demonstrating applications in smart windows and displays (Özlem Türkarslan et al., 2007).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, derivatives of this compound have been explored for their potential as intermediates in the synthesis of biologically active compounds. For example, research into the synthesis and characterization of new heterocyclic molecules reveals the utility of similar compounds in developing new pharmaceuticals with potential anticancer activity. This underscores the compound's significance in the synthesis of novel therapeutic agents (P. Murthy et al., 2017).